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Compound of Interest

Compound Name: 4-lodoisoquinolin-1-amine

Cat. No.: B1300164

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide serves to provide a comprehensive overview of 4-lodoisoquinolin-1-
amine, a molecule of interest within the broader class of isoquinoline derivatives known for
their diverse biological activities. While the isoquinoline scaffold is prevalent in numerous
bioactive compounds, detailed public-domain information specifically for the 4-lodo-1-amino
isomer is limited. This document summarizes the available information and provides a
foundational understanding based on related structures.

Chemical and Physical Properties

A summary of the key chemical identifiers for 4-lodoisoquinolin-1-amine is provided in Table
1.

Property Value

CAS Number 55270-28-5
Molecular Formula CoH7IN2
Molecular Weight 270.07 g/mol

Synthesis and Experimental Protocols
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Detailed, peer-reviewed synthesis protocols specifically for 4-lodoisoquinolin-1-amine are not
readily available in the public literature. However, general synthetic strategies for related
amino- and iodo-substituted isoquinolines can provide a theoretical framework. The synthesis
would likely involve the construction of the isoquinoline core followed by iodination and
amination reactions, or the use of a pre-functionalized starting material.

Hypothetical Synthetic Workflow:

A plausible, though unverified, synthetic approach could involve a multi-step sequence. The
following diagram illustrates a conceptual workflow for the synthesis of a substituted
isoquinoline, which could be adapted for 4-lodoisoquinolin-1-amine.
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Conceptual Synthesis Workflow
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Caption: A conceptual workflow for the synthesis of a substituted isoquinoline.

Biological Activity and Signaling Pathways
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Specific biological activity data, such as ICso or Ki values, for 4-lodoisoquinolin-1-amine are
not currently available in the public domain. The broader class of isoquinoline alkaloids is
known to exhibit a wide range of biological activities, including but not limited to, antitumor,
antimicrobial, and anti-inflammatory effects. The mechanism of action for these compounds
often involves interaction with various cellular signaling pathways.

Given the lack of specific data for 4-lodoisoquinolin-1-amine, a diagram of a known signaling
pathway that is often modulated by other bioactive small molecules is provided below for
illustrative purposes.

lllustrative Signaling Pathway: PISK/AKT/mTOR

The PI3K/AKT/mTOR pathway is a critical signaling cascade involved in cell growth,
proliferation, and survival. It is a common target for therapeutic intervention in various diseases,
including cancer.
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Caption: A simplified diagram of the PI3BK/AKT/mTOR signaling pathway.
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Conclusion

While 4-lodoisoquinolin-1-amine (CAS No. 55270-28-5) is a chemically defined entity, there
IS a notable absence of detailed, publicly available scientific literature regarding its specific
synthesis, biological activity, and mechanism of action. The information presented in this guide
is based on general chemical principles and data from related isoquinoline compounds. Further
research is required to elucidate the specific properties and potential applications of this
molecule. This document serves as a foundational resource to stimulate and guide future
investigations into 4-lodoisoquinolin-1-amine.

 To cite this document: BenchChem. [In-depth Technical Guide: 4-lodoisoquinolin-1-amine
(CAS No. 55270-28-5)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1300164+#4-iodoisoquinolin-1-amine-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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